
physicochemical properties of vitamin E acetate.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: alpha-Tocopherol acetate

Cat. No.: B1172359 Get Quote

A Technical Guide to the Physicochemical Properties of Vitamin E Acetate

For Researchers, Scientists, and Drug Development Professionals

Introduction
Vitamin E acetate (α-tocopheryl acetate) is the esterified, more stable form of α-tocopherol, the

most biologically active form of vitamin E.[1] Due to the blocking of the phenolic hydroxyl group,

vitamin E acetate exhibits superior stability against oxidation, heat, and light compared to its

unesterified counterpart.[2] This enhanced stability makes it the preferred form for use in

dietary supplements and cosmetic formulations, where a longer shelf life is crucial.[3][4]

This technical guide provides an in-depth overview of the core physicochemical properties of

vitamin E acetate. It includes tabulated quantitative data, detailed experimental protocols for its

analysis, and visualizations of its bioactivation pathway and analytical workflows. The

information presented is intended to support researchers, scientists, and drug development

professionals in formulating, analyzing, and understanding the behavior of this vital compound.

Chemical Identity and Structure
Vitamin E acetate is the ester of α-tocopherol and acetic acid. It exists in natural (d-α-

tocopheryl acetate) and synthetic (dl-α-tocopheryl acetate) forms. The synthetic form is a

mixture of eight stereoisomers.[3][5] The RRR-α-tocopheryl acetate (d-form) is the most

common isomer and corresponds to the natural configuration.[3][6]
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IUPAC Name: [(2R)-2,5,7,8-Tetramethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]chroman-6-yl]

acetate

Molecular Formula: C₃₁H₅₂O₃[7]

CAS Numbers:

d-α-tocopheryl acetate: [58-95-7][8][9]

dl-α-tocopheryl acetate: [7695-91-2][8][9]

Physicochemical Properties
The physicochemical properties of vitamin E acetate can vary slightly depending on the

stereoisomeric form. The synthetic (dl) form and the natural (d) form have notably different

melting points.

Quantitative Data Summary
The following tables summarize the key physicochemical properties for both the d- and dl-

forms of α-tocopheryl acetate.

Table 1: General and Physical Properties
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Property
dl-α-Tocopheryl
Acetate

d-α-Tocopheryl
Acetate

Reference(s)

Molecular Weight 472.74 g/mol 472.74 g/mol [7][8][10]

Appearance

Clear, yellow to

greenish-yellow,

viscous oil

Clear, yellow, viscous

oil that may solidify
[8][9]

Odor Practically odorless Practically odorless [8][9]

Density
0.953 - 0.96 g/mL at

20 °C
0.953 g/cm³ [6][8][11]

Melting Point –27.5 °C ~25 °C to 28 °C [3][6][8][9]

Boiling Point

Decomposes at 240

°C (atm. pressure).

Boils under vacuum:

224 °C at 0.3 mmHg.

Decomposes at 240

°C (atm. pressure)
[3][1][6]

Refractive Index
1.4950–1.4972 at 20

°C

1.4950–1.4972 at 20

°C
[3][6][8]

Log P (Octanol/Water) 12.2 10.8 (Computed) [10][12]

Table 2: Solubility Profile
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Solvent Solubility Reference(s)

Water Insoluble / Practically insoluble [7]

Acetone
Soluble / Freely Soluble /

Miscible
[3][5][9]

Chloroform Soluble / Miscible [3][5][9]

Ethanol

Soluble / Poorly soluble in

ethanol; Freely soluble in

anhydrous ethanol

[3][5][6][9]

Ether Soluble / Miscible [3][5][9]

Fats & Vegetable Oils Soluble / Miscible [3][9]

Hydrocarbons Miscible [3]

Stability
Vitamin E acetate is significantly more stable than α-tocopherol.[2] Its esterified form protects

the reactive phenolic hydroxyl group, rendering it resistant to oxidation from exposure to air and

light.[1] It is also stable towards heat.[13] However, it is unstable in the presence of strong

oxidizing agents and is susceptible to saponification (hydrolysis) under alkaline conditions.[14]

[8][13] For optimal shelf life, it should be stored in a light-proof, airtight container at

temperatures not exceeding 25 °C, where it is stable for at least 36 months.[14][13]

Bioactivation and Antioxidant Mechanism
Vitamin E acetate itself is biologically inactive as an antioxidant because its phenolic hydroxyl

group is blocked.[15] It functions as a prodrug, requiring in-vivo hydrolysis to release the active

α-tocopherol.[3][15]

In-Vivo Hydrolysis
Upon ingestion or topical application, vitamin E acetate is slowly hydrolyzed by esterases in the

intestine or skin to yield α-tocopherol and acetic acid.[3][1][15] In the context of digestion,

cholesteryl ester hydrolase has been identified as a key enzyme responsible for this
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conversion.[16] The efficiency of this hydrolysis and subsequent absorption can be influenced

by the food matrix.[16][17]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1172359#physicochemical-properties-of-vitamin-e-
acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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